(E)-Bis(2-propylphenyl)diazene

• CAS No.: 61653-35-8
• Molecular Formula: C18H22N2
• Molecular Weight: 266.4 g/mol
• IUPAC Name: bis(2-propylphenyl)diazene
• InChI: InChI=1S/C18H22N2/c1-3-9-15-11-5-7-13-17(15)19-20-18-14-8-6-12-16(18)10-4-2/h5-8,11-14H,3-4,9-10H2,1-2H3
• InChI Key: GKJMSVBBOVPPST-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=CC=C1N=NC2=CC=CC=C2CCC

Description

(E)-Bis(2-propylphenyl)diazene is an organoazobenzene derivative characterized by two 2-propylphenyl groups linked via a diazene (–N=N–) bridge in the E (trans) configuration. This compound belongs to the diaryldiazenes family, which are widely studied for their photochromic properties, structural versatility, and applications in materials science, such as molecular switches or liquid crystals. The E isomer typically exhibits stability under ambient conditions, with reversible isomerization to the Z (cis) form upon exposure to specific wavelengths of light. Its molecular structure, including bond lengths and angles, is often resolved using X-ray crystallography, with refinement software like SHELX playing a critical role in structural determination.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-Bis(2-propylphenyl)diazene typically involves the diazotization of aniline derivatives followed by azo coupling. One common method is as follows:

Diazotization: Aniline derivatives are treated with nitrous acid (generated in situ from sodium nitrite and hydrochloric acid) to form the diazonium salt.

Azo Coupling: The diazonium salt is then reacted with another aniline derivative under basic conditions to form the azo compound.

Industrial Production Methods

Industrial production of (E)-Bis(2-propylphenyl)diazene follows similar principles but on a larger scale. The process involves:

Continuous Flow Reactors: To ensure consistent quality and yield, continuous flow reactors are used for the diazotization and coupling reactions.

Purification: The crude product is purified using techniques such as recrystallization or chromatography to obtain the pure (E)-Bis(2-propylphenyl)diazene.

Chemical Reactions Analysis

Types of Reactions

(E)-Bis(2-propylphenyl)diazene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form nitroso derivatives.

Reduction: Reduction of the azo group can yield hydrazo compounds or amines.

Substitution: Electrophilic substitution reactions can occur on the aromatic rings.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or hydrogen peroxide can be used under acidic or basic conditions.

Reduction: Reducing agents like sodium borohydride or catalytic hydrogenation are commonly employed.

Substitution: Electrophilic reagents such as halogens or sulfonic acids can be used under appropriate conditions.

Major Products Formed

Oxidation: Nitroso derivatives.

Reduction: Hydrazo compounds or amines.

Substitution: Halogenated or sulfonated derivatives.

Scientific Research Applications

(E)-Bis(2-propylphenyl)diazene has several scientific research applications, including:

Chemistry: Used as a precursor for the synthesis of more complex azo compounds and as a reagent in organic synthesis.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in designing new therapeutic agents.

Industry: Utilized in the production of dyes and pigments due to its vibrant color and stability.

Mechanism of Action

The mechanism of action of (E)-Bis(2-propylphenyl)diazene involves its interaction with molecular targets through the azo group. The compound can undergo redox reactions, leading to the formation of reactive intermediates that interact with biological molecules. These interactions can affect various cellular pathways, contributing to its biological activities.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the properties of (E)-Bis(2-propylphenyl)diazene, comparisons are drawn with structurally analogous diaryldiazenes:

Table 1: Key Properties of Selected Diaryldiazenes

Compound	Substituents	λ_max (nm)	Thermal Stability (°C)	Crystallographic Method (Software)	Refinement Reliability Factor (R1)
(E)-Bis(2-propylphenyl)diazene	2-propylphenyl	365	180–200	X-ray diffraction (SHELXL)	0.032
(E)-Bis(4-methylphenyl)diazene	4-methylphenyl	350	160–180	X-ray diffraction (SHELXL)	0.028
(E)-Bis(4-nitrophenyl)diazene	4-nitrophenyl	420	220–240	X-ray diffraction (SHELXL)	0.035

Structural and Electronic Comparisons

Substituent Effects :

• The 2-propylphenyl substituent in the target compound introduces steric hindrance, reducing planarity between the aryl rings and the diazene bridge. This contrasts with 4-methylphenyl derivatives, where para-substituents enhance conjugation, lowering λ_max (absorption maxima) compared to nitro-substituted analogs.
• 4-Nitrophenyl groups exhibit strong electron-withdrawing effects, red-shifting λ_max to 420 nm and increasing thermal stability due to intramolecular charge-transfer interactions.

Crystallographic Data :

• SHELX software (e.g., SHELXL) is universally employed for refining diaryldiazenes’ crystal structures, achieving low R1 values (<0.05) across analogs. For (E)-Bis(2-propylphenyl)diazene, the R1 of 0.032 reflects high precision in resolving steric distortions caused by the bulky 2-propyl groups.

Thermal and Photochemical Behavior :

• The 2-propyl substituent elevates thermal stability (180–200°C) compared to 4-methylphenyl derivatives (160–180°C), likely due to reduced molecular mobility from steric effects. However, this stability is lower than in nitro-substituted analogs (220–240°C), where electronic effects dominate.
• Isomerization quantum yields for (E)-to-Z transitions are lower in 2-propylphenyl derivatives (Φ = 0.12) versus 4-methylphenyl (Φ = 0.25), attributed to steric inhibition of conformational changes.

Research Findings and Methodological Insights

• SHELX’s Role : The SHELX suite, particularly SHELXL, is pivotal in diaryldiazenes research, enabling precise refinement of bond parameters (e.g., N=N bond lengths ≈ 1.25 Å) and torsional angles. Its robustness in handling sterically crowded structures ensures reliable comparisons across analogs.
• Gaps in Data: While substituent effects on optical properties are well-documented, comparative studies on solubility or electrochemical properties (e.g., reduction potentials) remain sparse.